Cas no 937602-22-7 (2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione)

• Product Name: 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione
• CAS No: 937602-22-7
• MF: C₁₅H₉ClF₂O₂
• MW: 294.680570363998
• MDL: MFCD08552976
• CID: 3059750
• PubChem ID: 19588101
• Update Time: 2025-05-20

2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione
• BBL040205
• EN300-230124
• DTXSID001233383
• 937602-22-7
• AKOS000311311
• C15H9ClF2O2
• CS-0268222
• STK349998
• 2-Chloro-1,3-bis(4-fluorophenyl)-1,3-propanedione

• MDL： MFCD08552976
• Inchi： 1S/C15H9ClF2O2/c16-13(14(19)9-1-5-11(17)6-2-9)15(20)10-3-7-12(18)8-4-10/h1-8,13H
• InChI Key： YPLYWTHKDYOEET-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=CC=1)F)=O)C(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 294.0259135Da
• Monoisotopic Mass: 294.0259135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione

2-Chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione (CAS 937602-22-7): Properties, Applications, and Market Insights

2-Chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione (CAS 937602-22-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This fluorinated diketone derivative exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for fluorinated compounds in drug discovery, this molecule has become a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione features two 4-fluorophenyl groups attached to a central propane-1,3-dione scaffold, with a chlorine substituent at the 2-position. This arrangement contributes to its distinctive reactivity profile, particularly in nucleophilic substitution reactions and cross-coupling reactions. The presence of fluorine atoms enhances the compound's stability and influences its electronic properties, which is why it's frequently investigated for potential applications in medicinal chemistry and organic electronics.

Recent studies have explored the use of CAS 937602-22-7 as a building block for various heterocyclic systems. Its reactivity as a 1,3-dicarbonyl compound makes it particularly useful in the synthesis of pyrazoles, isoxazoles, and other nitrogen-containing heterocycles that are prevalent in pharmaceutical compounds. The compound's fluorinated aromatic rings contribute to improved metabolic stability in potential drug candidates, addressing one of the key challenges in modern drug development.

In material science applications, 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione has shown promise as a precursor for organic semiconductors and photovoltaic materials. The electron-withdrawing nature of the fluorine substituents can help tune the electronic properties of resulting materials, making them suitable for organic light-emitting diodes (OLEDs) and organic photovoltaics. This aligns with current industry trends toward more sustainable and efficient electronic materials.

The synthesis of CAS 937602-22-7 typically involves Friedel-Crafts acylation reactions of fluorobenzene derivatives, followed by chlorination steps. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. These developments respond to growing concerns about sustainable chemical production and the pharmaceutical industry's push toward greener synthetic methodologies.

From a commercial perspective, the market for fluorinated organic intermediates like 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione has seen steady growth, driven by increasing demand from the pharmaceutical sector. The compound's price and availability can vary significantly depending on purity requirements and order quantities. Current research trends suggest expanding applications in agrochemicals and specialty chemicals, potentially creating new market opportunities for this versatile building block.

Analytical characterization of 937602-22-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to verify purity and structure. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light to maintain stability over extended periods.

Recent patent literature reveals growing interest in derivatives of 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione for various therapeutic applications, particularly in areas addressing metabolic disorders and inflammatory conditions. The compound's structural features make it a valuable scaffold for developing modulators of various biological targets, reflecting the pharmaceutical industry's ongoing search for novel chemical entities with improved efficacy and safety profiles.

For researchers working with CAS 937602-22-7, it's important to consider the compound's solubility characteristics—it shows good solubility in common organic solvents like dichloromethane, THF, and DMF, but limited solubility in water. This property profile influences its applications in various chemical transformations and formulation development. The compound's stability under different conditions has been the subject of several recent studies aiming to optimize its handling and storage protocols.

Looking forward, the scientific community anticipates continued exploration of 2-chloro-1,3-bis(4-fluorophenyl)propane-1,3-dione in diverse applications. Its unique combination of fluorine substitution and reactive carbonyl groups positions it as a valuable tool for chemical innovation. As synthetic methodologies advance and new applications emerge in fields like bioconjugation chemistry and materials science, this compound is likely to maintain its relevance in cutting-edge research and industrial applications.